Cas no 122005-23-6 (1,3-Cyclopentanediol,2,2,4,4-tetrachloro-1-(dichloromethyl)-5-(dichloromethylene)-, (+)-)

• Product Name: 1,3-Cyclopentanediol,2,2,4,4-tetrachloro-1-(dichloromethyl)-5-(dichloromethylene)-, (+)-
• CAS No: 122005-23-6
• MF: C₇H₄Cl₈O₂
• MW: 403.729454994202
• CID: 140643
• PubChem ID: 129557
• Update Time: 2025-04-19

1,3-Cyclopentanediol,2,2,4,4-tetrachloro-1-(dichloromethyl)-5-(dichloromethylene)-, (+)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanediol,2,2,4,4-tetrachloro-1-(dichloromethyl)-5-(dichloromethylene)-, (+)-
• 2,2,4,4-tetrachloro-1-(dichloromethyl)-5-(dichloromethylidene)cyclopentane-1,3-diol
• KS 504d
• (+)-1-(Dichloromethyl)-5-(dichloromethylene)-2,2,4,4-tetrachloro-1,3-cyclopentanediol
• 1,3-Cyclopentanediol, 1-(dichloromethyl)-5-(dichloromethylene)-2,2,4,4-tetrachloro-, (+)-
• BRN 4322179
• KS-504d
• (+)-2,2,4,4-Tetrachloro-1-(dichloromethyl)-5-(dichloromethylene)-1,3-cyclopentanediol
• 122005-23-6
• 1,3-Cyclopentanediol, 2,2,4,4-tetrachloro-1-(dichloromethyl)-5-(dichloromethylene)-, (+)-
• CHEBI:207404
• DTXSID30924048

• Inchi： 1S/C7H4Cl8O2/c8-2(9)1-5(17,4(10)11)7(14,15)3(16)6(1,12)13/h3-4,16-17H
• InChI Key： NRIHIELKVOSNAZ-UHFFFAOYSA-N
• SMILES： ClC1(C(C(/C(=C(/Cl)\Cl)/C1(C(Cl)Cl)O)(Cl)Cl)O)Cl

Computed Properties

• Exact Mass: 399.77232
• Monoisotopic Mass: 399.771951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 3.4

Experimental Properties

• Density: 1.93
• Boiling Point: 505.1°Cat760mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.622
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclopentanols